3-Benzyloxy-2-cyclohexen-1-one
Cat. No. B8486053
M. Wt: 202.25 g/mol
InChI Key: VJGWVVJDVUNOOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07173052B2
Procedure details
To a flask equipped with magnetic stirrer and Dean Stark apparatus was added 1,3-cyclohexanedione (70.0 g, 624 mmol), toluene (500 ml), p-toluenesulfonic acid monohydrate (1.68 g, 8.83 mmol) and benzyl alcohol (65.6 g, 606 mmol). The resulting solution was heated under reflux for 2 hr. The reaction mixture was cooled to room temperature and washed with saturated aqueous sodium carbonate solution (4×50 ml). The organic layer was washed with brine (50 ml), dried over magnesium sulfate, filtered and concentrated in vacuo, affording a brown oil which crystallised upon standing. The crude crystalline material was triturated in isopropyl ether (100 ml) and stirred at 0° C. for 2 hr. The mixture was filtered and the crystalline material was washed with ice cold isopropyl ether (3×100 ml) followed by cold petroleum ether (100 ml). The resulting solid was dried overnight under reduced pressure to furnish the title compound (85.3 g, 68%). m/z (ES+) 203 (M+H+).
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:8])[CH2:6][CH2:5][CH2:4][C:3](=[O:7])[CH2:2]1.[CH2:9](O)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[CH2:9]([O:7][C:3]1[CH2:4][CH2:5][CH2:6][C:1](=[O:8])[CH:2]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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70 g
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Type
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reactant
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Smiles
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C1(CC(CCC1)=O)=O
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Name
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Quantity
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65.6 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Name
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Quantity
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1.68 g
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at 0° C. for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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To a flask equipped with magnetic stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 2 hr
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Duration
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2 h
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WASH
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Type
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WASH
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Details
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washed with saturated aqueous sodium carbonate solution (4×50 ml)
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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affording a brown oil which
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CUSTOM
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Type
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CUSTOM
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|
Details
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crystallised
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude crystalline material was triturated in isopropyl ether (100 ml)
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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WASH
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Type
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WASH
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Details
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the crystalline material was washed with ice cold isopropyl ether (3×100 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting solid was dried overnight under reduced pressure
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=CC(CCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 85.3 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
